Cas no 189949-02-8 (2-[(4-Iodobutoxy)carbonyl]benzoate)

• Product Name: 2-[(4-Iodobutoxy)carbonyl]benzoate
• CAS No: 189949-02-8
• MF: C₁₂H₁₂IO₄
• MW: 347.125756263733
• CID: 2786994
• PubChem ID: 71347814
• Update Time: 2025-04-21

2-[(4-Iodobutoxy)carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• DTXSID90773736
• 2-[(4-Iodobutoxy)carbonyl]benzoate
• 189949-02-8

• Inchi： 1S/C12H13IO4/c13-7-3-4-8-17-12(16)10-6-2-1-5-9(10)11(14)15/h1-2,5-6H,3-4,7-8H2,(H,14,15)/p-1
• InChI Key： LNQDZGFDUAQMKZ-UHFFFAOYSA-M
• SMILES： ICCCCOC(C1C=CC=CC=1C(=O)[O-])=O

Computed Properties

• Exact Mass: 346.97803Da
• Monoisotopic Mass: 346.97803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.4Ų